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Introduction

MJ04 is a potent and highly selective inhibitor of Janus Kinase 3 (JAK3), with an IC50 of 2.03

nM.[1][2][3] Its selectivity for JAK3 over other JAK family kinases makes it a valuable tool for

investigating the specific roles of JAK3 in various physiological and pathological processes.[1]

[2] MJ04 has demonstrated promising therapeutic potential in preclinical studies, notably in

promoting hair growth in a mouse model of androgenetic alopecia and exhibiting anti-

inflammatory properties by inhibiting pro-inflammatory cytokines.[1][2] It exhibits a favorable

pharmacokinetic profile and a good safety profile in mice, with an LD50 greater than 2 g/kg.[1]

[3]

These application notes provide detailed protocols for the delivery of MJ04 in animal models,

focusing on various administration routes. The information is intended to guide researchers in

designing and executing in vivo studies to evaluate the efficacy and mechanism of action of

MJ04.
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Data Presentation
In Vitro Kinase Inhibitory Activity of MJ04

Kinase IC50 (nM)

JAK3 2.03

JAK1 192.64

JAK2 255.88

GSK-3β 1843

EGFR 3267

PI3Kγ 3667

Data sourced from ChemicalBook.[3]

Pharmacokinetic Parameters of Selective JAK3
Inhibitors in Mice
While specific pharmacokinetic data for MJ04 via oral, intravenous, and intraperitoneal routes

are not yet published, the following table presents data from other selective JAK3 inhibitors,

which can serve as a reference for study design.
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Compo
und

Adminis
tration
Route

Dose
(mg/kg)

Tmax
(h)

Cmax
(ng/mL)

T½ (h)
Bioavail
ability
(%)

Referen
ce

WHI-

P131

Oral

(p.o.)
13 ~0.17 ~57.7 µM 2.06 >94

--

INVALID-

LINK--

WHI-

P131

Intraperit

oneal

(i.p.)

3.3 ~0.17 57.7 µM 2.06 94.9

--

INVALID-

LINK--

Compou

nd 9

Oral

(p.o.)
10 - - 1.4 66

--

INVALID-

LINK--

Z583
Oral

(p.o.)
30 - - 1.22 24.66

--

INVALID-

LINK--

Signaling Pathway
MJ04 exerts its effects by inhibiting the JAK3-STAT signaling pathway. Cytokines that utilize the

common gamma chain (γc) receptor, such as IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21, activate

JAK3. This leads to the phosphorylation and activation of Signal Transducer and Activator of

Transcription (STAT) proteins, primarily STAT3 and STAT5. Activated STATs then translocate to

the nucleus and regulate the transcription of target genes involved in immune cell proliferation,

differentiation, and function. By selectively inhibiting JAK3, MJ04 blocks this cascade, thereby

modulating immune responses and other JAK3-dependent processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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